Cas no 1421456-03-2 (N-phenyl-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide)

• Product Name: N-phenyl-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide
• CAS No: 1421456-03-2
• MF: C₁₈H₂₁N₃OS
• MW: 327.44384264946
• CID: 5365130
• Update Time: 2025-06-08

N-phenyl-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-4-(pyridin-2-ylsulfanylmethyl)piperidine-1-carboxamide
• N-phenyl-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide

• Inchi： 1S/C18H21N3OS/c22-18(20-16-6-2-1-3-7-16)21-12-9-15(10-13-21)14-23-17-8-4-5-11-19-17/h1-8,11,15H,9-10,12-14H2,(H,20,22)
• InChI Key： IWVYRUAWVCOSRT-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2)=O)CCC(CSC2=NC=CC=C2)CC1

Additional information on N-phenyl-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide

Comprehensive Overview of N-phenyl-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide (CAS No. 1421456-03-2)

N-phenyl-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide (CAS No. 1421456-03-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The presence of both phenyl and pyridinyl moieties in its structure makes it a promising candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The molecular structure of N-phenyl-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide features a piperidine ring substituted with a carboxamide group and a pyridinylsulfanyl methyl side chain. This combination of functional groups contributes to its potential as a ligand for receptor binding or as a modulator of biochemical pathways. Researchers have explored its utility in targeting G-protein-coupled receptors (GPCRs), which are critical in signal transduction and are often implicated in diseases such as neurodegenerative disorders and chronic pain.

In recent years, the demand for novel piperidine-based compounds has surged, driven by the need for more effective and safer therapeutics. N-phenyl-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide has been investigated for its potential role in addressing drug-resistant infections and inflammatory conditions. Its sulfur-containing pyridine moiety is particularly noteworthy, as sulfur atoms often enhance the bioavailability and metabolic stability of pharmaceutical agents. This aligns with current trends in medicinal chemistry, where researchers prioritize compounds with improved pharmacokinetic profiles.

The synthesis of CAS No. 1421456-03-2 typically involves multi-step organic reactions, including amide coupling and nucleophilic substitution. These methods are well-documented in the literature, making the compound accessible for further research and development. Its physicochemical properties, such as solubility and stability, have been characterized to facilitate its use in high-throughput screening and structure-activity relationship (SAR) studies. These studies are essential for optimizing the compound's efficacy and minimizing off-target effects.

From an industrial perspective, N-phenyl-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide is of interest to pharmaceutical companies and academic institutions engaged in drug discovery. Its potential applications extend to cancer research, where piperidine derivatives have shown promise as kinase inhibitors. Additionally, the compound's neuroprotective properties are being explored in the context of Alzheimer's disease and Parkinson's disease, which remain high-priority areas in global health.

Environmental and safety considerations are also paramount when working with CAS No. 1421456-03-2. While it is not classified as a hazardous substance, standard laboratory precautions should be observed during handling. The compound's ecological impact and biodegradability are subjects of ongoing research, reflecting the growing emphasis on green chemistry and sustainable drug development.

In summary, N-phenyl-4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carboxamide (CAS No. 1421456-03-2) represents a versatile and scientifically valuable compound with broad potential in pharmaceutical research. Its unique structure and functional groups make it a compelling subject for further investigation, particularly in the realms of CNS disorders, inflammation, and oncology. As the scientific community continues to explore its applications, this compound may pave the way for groundbreaking therapeutic advancements.